Cas no 2680771-62-2 (tert-butyl N-3-(3-chloro-4-methoxybenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate)

• Product Name: tert-butyl N-3-(3-chloro-4-methoxybenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate
• CAS No: 2680771-62-2
• MF: C₂₀H₂₂ClNO₄S
• MW: 407.910983562469
• CID: 5627143
• PubChem ID: 165929596
• Update Time: 2025-05-21

tert-butyl N-3-(3-chloro-4-methoxybenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303540
• tert-butyl N-[3-(3-chloro-4-methoxybenzoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]carbamate
• 2680771-62-2
• tert-butyl N-3-(3-chloro-4-methoxybenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate

• Inchi： 1S/C20H22ClNO4S/c1-20(2,3)26-19(24)22-18-16(12-6-5-7-15(12)27-18)17(23)11-8-9-14(25-4)13(21)10-11/h8-10H,5-7H2,1-4H3,(H,22,24)
• InChI Key： DJESJUMNUVIILT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=C(NC(=O)OC(C)(C)C)SC2CCCC=21)=O)OC

Computed Properties

• Exact Mass: 407.0958071g/mol
• Monoisotopic Mass: 407.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 92.9Ų

Additional information on tert-butyl N-3-(3-chloro-4-methoxybenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate

Introduction to tert-butyl N-3-(3-chloro-4-methoxybenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate (CAS No. 2680771-62-2)

The compound tert-butyl N-3-(3-chloro-4-methoxybenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate, identified by its CAS number 2680771-62-2, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functionalized aromatic rings, making it a promising candidate for various pharmacological applications. The presence of a cyclopentabthiophene core and protective tert-butyl and carbamate groups enhances its stability and reactivity, opening avenues for synthetic modifications and biological evaluations.

Recent research in the domain of heterocyclic compounds has highlighted the unique properties of cyclopentabthiophene derivatives. These structures exhibit remarkable electronic characteristics, making them valuable in the development of organic semiconductors and pharmaceuticals. The incorporation of electron-withdrawing groups such as 3-chloro-4-methoxybenzoyl further modulates the reactivity and binding affinity of the molecule. This combination has garnered interest for its potential in targeting neurological disorders, where precise molecular interactions are critical.

The carbamate functional group in this compound serves multiple purposes. It not only provides a site for further derivatization but also contributes to the solubility and bioavailability of the molecule. In drug discovery, carbamates are often employed due to their ability to form stable hydrogen bonds with biological targets. The tert-butyl group, while primarily serving as a protecting group, also imparts steric hindrance that can influence binding kinetics and selectivity. Such structural features are meticulously designed to optimize pharmacokinetic profiles.

Current studies in medicinal chemistry emphasize the importance of molecular diversity in addressing complex diseases. The scaffold presented by tert-butyl N-3-(3-chloro-4-methoxybenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate aligns well with this trend. Researchers are exploring its potential as an intermediate in synthesizing novel therapeutics targeting inflammation and neurodegeneration. The benzoyl moiety, particularly the chloro and methoxy substituents, is known to enhance lipophilicity and metabolic stability—key factors in drug design.

Advances in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening techniques predict that derivatives of this structure may interact with enzymes involved in oxidative stress pathways. This aligns with emerging therapeutic strategies for age-related diseases and chronic conditions. The cyclopentabthiophene ring itself is a subject of interest due to its similarity to natural products like indole derivatives, which have demonstrated diverse biological functions.

Incorporating insights from synthetic organic chemistry, modifications to this core structure can yield analogs with tailored properties. For instance, replacing the carbamate group with other functionalities could alter its metabolic fate or enhance membrane permeability. Such flexibility underscores the compound’s utility as a building block for drug discovery programs. Collaborative efforts between academia and industry are leveraging these principles to accelerate the development pipeline.

The role of CAS No. 2680771-62-2 in this context is not merely as a reference number but as a gateway to further exploration. Its unique combination of structural elements makes it a versatile precursor for generating libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for clinical trials in areas such as pain management and central nervous system disorders.

Future directions may involve exploring the compound’s potential in photodynamic therapy or as a component in multi-target drugs. The ability to fine-tune electronic properties through substituent placement offers exciting possibilities for next-generation therapeutics. As research progresses, understanding how these structural features influence molecular behavior will be crucial for optimizing drug efficacy and minimizing side effects.

In summary, tert-butyl N-3-(3-chloro-4-methoxybenzoyl)-4H,5H,6H-cyclopentabthiophen-2-ylcarbamate (CAS No. 2680771-62-2) exemplifies how sophisticated molecular design can yield compounds with broad therapeutic potential. Its integration into ongoing research efforts promises to contribute significantly to advancements in pharmaceutical sciences.